Cas no 1052545-34-2 (3-(cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride)

• Product Name: 3-(cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride
• CAS No: 1052545-34-2
• MF: C₉H₁₈ClNO₂S
• MW: 239.762720584869
• CID: 4569983
• PubChem ID: 16247866
• Update Time: 2025-10-31

3-(cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentylamino)-1-thiolane-1,1-dione hydrochloride
• 3-(Cyclopentylamino)-1lambda6-thiolane-1,1-dione Hydrochloride
• 3-(Cyclopentylamino)-1λ6-thiolane-1,1-dione hydrochloride
• 3-(cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride

• Inchi： 1S/C9H17NO2S.ClH/c11-13(12)6-5-9(7-13)10-8-3-1-2-4-8;/h8-10H,1-7H2;1H
• InChI Key： KIWWJSGFWQUUDG-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)C1CS(=O)(=O)CC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride

3-(Cyclopentylamino)-1λ?-Thiolane-1,1-Dione Hydrochloride: A Comprehensive Overview

3-(Cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride, with the CAS number 1052545-34-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiolane derivatives, which have been extensively studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a thiolane ring system, which is a five-membered ring containing two oxygen atoms and one sulfur atom. The presence of the cyclopentylamino group adds complexity to the molecule, making it a promising candidate for various biological studies.

The synthesis of 3-(cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride involves a series of well-defined chemical reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. One of the key steps in the synthesis involves the formation of the thiolane ring through a cyclization reaction. This step is critical as it determines the stereochemistry and stability of the final product. Researchers have also explored alternative methods to improve the efficiency of this reaction, such as using microwave-assisted synthesis or catalytic systems.

The pharmacological properties of 3-(cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride have been a focal point of recent studies. Preclinical experiments have demonstrated that this compound exhibits potent activity against various disease models, including cancer and neurodegenerative disorders. One study published in 2023 highlighted its ability to inhibit key enzymes involved in tumor progression, suggesting its potential as an anticancer agent. Additionally, its effects on neuronal cells have been investigated, with promising results indicating its neuroprotective properties.

In terms of bioavailability, 3-(cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride has shown moderate absorption rates in animal models. Researchers have explored strategies to enhance its bioavailability, such as formulation with lipid-based carriers or prodrug approaches. These efforts aim to maximize the therapeutic potential of the compound while minimizing adverse effects.

The application of 3-(cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride extends beyond pharmacology into materials science. Its unique chemical structure makes it a candidate for use in polymer synthesis and as a building block for advanced materials. Recent studies have explored its role in creating stimuli-responsive polymers, which can change their properties in response to external conditions such as temperature or pH levels.

In conclusion, 3-(cyclopentylamino)-1λ?-thiolane-1,1-dione hydrochloride, with CAS number 1052545-34-2, represents a versatile compound with wide-ranging applications across multiple disciplines. Its synthesis has been refined through cutting-edge techniques, and its pharmacological properties continue to be explored for therapeutic purposes. As research progresses, this compound is expected to contribute significantly to both academic and industrial advancements.